![molecular formula C18H18BrClN2O2 B3537155 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine](/img/structure/B3537155.png)
1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine
Overview
Description
1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine, also known as BPP, is a compound with potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been studied for its potential as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine is not fully understood. However, it has been suggested that 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine may act as a serotonin receptor agonist. Serotonin is a neurotransmitter that plays a role in mood regulation and anxiety. By acting as a serotonin receptor agonist, 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine may modulate serotonin signaling and produce anxiolytic and antidepressant-like effects.
Biochemical and Physiological Effects
1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin and noradrenaline in the brain. 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine has also been shown to decrease the levels of corticosterone, a stress hormone, in the blood. In addition, 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a role in neuroplasticity.
Advantages and Limitations for Lab Experiments
1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine has several advantages for lab experiments. It is easy to synthesize and can be obtained in high purity. 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine has also been shown to have low toxicity in animal models. However, 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to administer to animals. In addition, the exact mechanism of action of 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine is not fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine. One area of research could be to further investigate the mechanism of action of 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine. This could involve studying the effects of 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine on different serotonin receptor subtypes and other neurotransmitter systems. Another area of research could be to investigate the potential of 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine as a treatment for other neurological disorders, such as epilepsy or Alzheimer's disease. Finally, research could focus on developing new derivatives of 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine with improved pharmacological properties.
Conclusion
In conclusion, 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine is a compound with potential applications in scientific research. Its easy synthesis and low toxicity make it an attractive compound for lab experiments. 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine has been shown to have anxiolytic and antidepressant-like effects, as well as anticonvulsant properties. Further research is needed to fully understand the mechanism of action of 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine and its potential as a therapeutic agent.
Scientific Research Applications
1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine has been studied for its potential as a therapeutic agent in several scientific research studies. It has been shown to have anxiolytic and antidepressant-like effects in animal models. 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine has also been studied for its potential as a treatment for neuropathic pain. In addition, 1-[(4-bromophenoxy)acetyl]-4-(3-chlorophenyl)piperazine has been shown to have anticonvulsant properties in animal models.
properties
IUPAC Name |
2-(4-bromophenoxy)-1-[4-(3-chlorophenyl)piperazin-1-yl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrClN2O2/c19-14-4-6-17(7-5-14)24-13-18(23)22-10-8-21(9-11-22)16-3-1-2-15(20)12-16/h1-7,12H,8-11,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJRWQJKKRXFFLV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)COC3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Bromophenoxy)-1-[4-(3-chlorophenyl)piperazin-1-yl]ethanone |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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